Cas no 1805309-95-8 (4-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine
• CAS No: 1805309-95-8
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 4848148
• Update Time: 2025-10-19

4-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H10F2N2/c1-5-3-12-4-7(8(9)10)6(5)2-11/h3-4,8H,2,11H2,1H3
• InChI Key： ODUSQZCLKJMWPC-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine (CAS No. 1805309-95-8)

4-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine, identified by the CAS number 1805309-95-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of both an aminomethyl group and a difluoromethyl substituent imparts distinct chemical properties, making it a versatile intermediate for constructing complex pharmacophores.

The compound’s molecular structure consists of a pyridine core substituted with a 4-(aminomethyl) group at the 4-position, a 3-(difluoromethyl) group at the 3-position, and a 5-methyl group at the 5-position. This arrangement not only influences its electronic distribution but also enhances its reactivity, enabling diverse chemical transformations. The aminomethyl moiety, in particular, serves as a nucleophilic site, facilitating nucleophilic substitution reactions, while the difluoromethyl group introduces lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the pyridine scaffold exhibit properties such as kinase inhibition, antimicrobial effects, and anti-inflammatory responses. The specific combination of functional groups in 4-(aminomethyl)-3-(difluoromethyl)-5-methylpyridine positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors. The aminomethyl group can be readily modified to introduce additional pharmacophoric elements, allowing for the creation of libraries of derivatives with tailored biological profiles. Furthermore, the difluoromethyl substitution enhances binding affinity by increasing lipophilicity and reducing metabolic degradation, which is often a limiting factor in drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have suggested that 4-(aminomethyl)-3-(difluoromethyl)-5-methylpyridine can interact with various biological targets, including enzymes and receptors involved in critical disease pathways. These findings align with emerging research indicating that pyridine-based molecules may play a pivotal role in next-generation therapeutics.

The synthesis of this compound has been optimized to ensure high yield and purity, making it accessible for industrial-scale production. Modern synthetic methodologies leverage transition metal catalysis and flow chemistry to streamline the process, reducing costs and environmental impact. Such innovations are essential for translating laboratory discoveries into viable pharmaceuticals.

From a medicinal chemistry perspective, the structural features of 4-(aminomethyl)-3-(difluoromethyl)-5-methylpyridine offer a balance between flexibility and rigidity, which is often desirable in drug candidates. The ability to modify both the nitrogen-containing heterocycle and the side chains allows for extensive structural diversification without compromising core functionality. This adaptability has made it a valuable building block in academic and industrial research programs.

Moreover, the compound’s stability under various conditions makes it suitable for long-term storage and transport, ensuring consistency in experimental protocols. This reliability is crucial for maintaining reproducibility across different research groups and for scaling up production processes.

The broader implications of this research extend beyond individual drug development projects. The insights gained from studying compounds like 4-(aminomethyl)-3-(difluoromethyl)-5-methylpyridine contribute to our understanding of molecular interactions at a fundamental level. Such knowledge is indispensable for designing more effective drugs with improved safety profiles and patient outcomes.

In conclusion,4-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine (CAS No. 1805309-95-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and potential biological applications position it as a cornerstone compound for future therapeutics. As research continues to uncover new ways to leverage its properties,this molecule is poised to make substantial contributions to medicine and biotechnology.